Cas no 1855776-60-1 (Sodium 4-methoxy-4-oxobutane-1-sulfinate)

• Product Name: Sodium 4-methoxy-4-oxobutane-1-sulfinate
• CAS No: 1855776-60-1
• MF: C₅H₉NaO₄S
• MW: 188.17733168602
• CID: 6159539
• PubChem ID: 130765554
• Update Time: 2025-06-14

Sodium 4-methoxy-4-oxobutane-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-722469
• Sodium 4-methoxy-4-oxobutane-1-sulfinate
• Sodium4-methoxy-4-oxobutane-1-sulfinate
• 1855776-60-1

• Inchi： 1S/C5H10O4S.Na/c1-9-5(6)3-2-4-10(7)8;/h2-4H2,1H3,(H,7,8);/q;+1/p-1
• InChI Key： GPNYUWLXDITHMB-UHFFFAOYSA-M
• SMILES： S(CCCC(=O)OC)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 188.01192422g/mol
• Monoisotopic Mass: 188.01192422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.6Ų

Additional information on Sodium 4-methoxy-4-oxobutane-1-sulfinate

Comprehensive Overview of Sodium 4-methoxy-4-oxobutane-1-sulfinate (CAS No. 1855776-60-1)

Sodium 4-methoxy-4-oxobutane-1-sulfinate (CAS No. 1855776-60-1) is a specialized organic compound that has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. This compound, often referred to by its systematic name or CAS number, is a sulfinate derivative with a unique molecular structure that makes it valuable for synthetic chemistry. Researchers and industries are increasingly exploring its potential as a building block for complex molecules, particularly in the development of novel drug intermediates and functional materials.

The chemical structure of Sodium 4-methoxy-4-oxobutane-1-sulfinate features a sulfinate group (-SO2Na) and a methoxy carbonyl moiety, which contribute to its reactivity and solubility in various solvents. These properties make it an excellent candidate for nucleophilic reactions and catalytic processes. In the context of green chemistry, this compound aligns with the growing demand for sustainable synthetic routes, as it can facilitate reactions with reduced environmental impact. Its role in click chemistry and bioconjugation has also been highlighted in recent studies, making it a topic of interest for researchers working on biocompatible materials and drug delivery systems.

One of the most searched questions related to Sodium 4-methoxy-4-oxobutane-1-sulfinate is its synthesis method and purity standards. The compound is typically synthesized through the sulfination of corresponding precursors under controlled conditions, ensuring high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its quality, which is critical for applications in pharmaceutical formulations. Additionally, its storage stability and handling precautions are frequently discussed, as these factors influence its performance in industrial settings.

In the pharmaceutical industry, Sodium 4-methoxy-4-oxobutane-1-sulfinate is recognized for its potential in designing prodrugs and active pharmaceutical ingredients (APIs). Its ability to act as a sulfur-based linker has been exploited in the development of targeted therapies, particularly in oncology and neurology. Recent trends in personalized medicine have further amplified the demand for such versatile intermediates, as they enable the customization of drug molecules to meet specific patient needs. This aligns with the broader industry shift toward precision medicine and biomarker-driven drug development.

Another area where Sodium 4-methoxy-4-oxobutane-1-sulfinate shows promise is in material science. Its incorporation into polymeric matrices and nanocomposites has been explored to enhance material properties such as thermal stability and mechanical strength. With the rise of smart materials and self-healing polymers, this compound’s role in facilitating cross-linking reactions has become increasingly relevant. Researchers are also investigating its use in conductive inks and flexible electronics, which are pivotal for next-generation wearable technologies.

From an environmental perspective, the biodegradability and eco-toxicity profile of Sodium 4-methoxy-4-oxobutane-1-sulfinate are subjects of ongoing research. As regulatory bodies tighten guidelines on chemical safety, industries are compelled to adopt compounds with favorable environmental footprints. This compound’s potential for low toxicity and minimal bioaccumulation makes it a candidate for greener chemical processes, resonating with the global push toward sustainable manufacturing.

In summary, Sodium 4-methoxy-4-oxobutane-1-sulfinate (CAS No. 1855776-60-1) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and green chemistry. Its unique structural features and reactivity profile position it as a valuable tool for modern synthetic challenges. As research continues to uncover new uses, this compound is poised to play a pivotal role in advancing innovative technologies and sustainable solutions across industries.